Cas no 1361734-18-0 (Ethyl 2-(aminomethyl)-5-(difluoromethyl)-6-methylpyridine-3-acetate)

• Product Name: Ethyl 2-(aminomethyl)-5-(difluoromethyl)-6-methylpyridine-3-acetate
• CAS No: 1361734-18-0
• MF: C₁₂H₁₆F₂N₂O₂
• MW: 258.264450073242
• CID: 4932822
• Update Time: 2025-05-19

Ethyl 2-(aminomethyl)-5-(difluoromethyl)-6-methylpyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-5-(difluoromethyl)-6-methylpyridine-3-acetate

• Inchi： 1S/C12H16F2N2O2/c1-3-18-11(17)5-8-4-9(12(13)14)7(2)16-10(8)6-15/h4,12H,3,5-6,15H2,1-2H3
• InChI Key： OZGTVRJPKHHJPD-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)N=C(CN)C(=C1)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 277
• XLogP3: 0.9
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-(aminomethyl)-5-(difluoromethyl)-6-methylpyridine-3-acetate

Ethyl 2-(aminomethyl)-5-(difluoromethyl)-6-methylpyridine-3-acetate: A Comprehensive Overview

Ethyl 2-(aminomethyl)-5-(difluoromethyl)-6-methylpyridine-3-acetate, identified by the CAS number 1361734-18-0, is a complex organic compound with a diverse range of applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an ethyl acetate group, an aminomethyl group, a difluoromethyl group, and a methyl group. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

The synthesis of Ethyl 2-(aminomethyl)-5-(difluoromethyl)-6-methylpyridine-3-acetate involves multi-step organic reactions, including nucleophilic substitutions, Friedel-Crafts acylations, and various functional group transformations. Recent advancements in catalytic methods have enabled more efficient and selective pathways for the preparation of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the yield and purity of the final product. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for high-quality chemical intermediates.

One of the most promising applications of Ethyl 2-(aminomethyl)-5-(difluoromethyl)-6-methylpyridine-3-acetate lies in its potential as a precursor for bioactive molecules. The presence of an aminomethyl group allows for further functionalization, enabling the incorporation of this compound into larger molecular frameworks with desired pharmacological properties. Recent studies have explored its role in drug discovery programs targeting neurodegenerative diseases and cancer. For example, derivatives of this compound have shown moderate inhibitory activity against key enzymes involved in Alzheimer's disease progression.

In addition to its pharmaceutical applications, Ethyl 2-(aminomethyl)-5-(difluoromethyl)-6-methylpyridine-3-acetate has garnered attention in agrochemical research. Its ability to modulate plant growth regulators has been investigated in several studies, with promising results indicating potential use as a herbicide or plant growth enhancer. The difluoromethyl group plays a crucial role in conferring selectivity towards specific biochemical pathways in plants, making this compound a valuable tool in sustainable agriculture practices.

The physical properties of Ethyl 2-(aminomethyl)-5-(difluoromethyl)-6-methylpyridine-3-acetate are well-documented, including its melting point, solubility profile, and stability under various conditions. These characteristics are essential for determining its suitability in different industrial processes. Recent research has also focused on understanding the environmental fate of this compound, particularly its biodegradation pathways and potential impact on aquatic ecosystems. This information is critical for ensuring responsible use and disposal practices within the chemical industry.

From a structural perspective, the pyridine ring serves as a versatile scaffold for attaching various functional groups. The ethyl acetate moiety contributes to the compound's lipophilicity, enhancing its ability to cross biological membranes. Meanwhile, the methyl groups provide steric bulk, influencing both the compound's stability and reactivity. The interplay between these structural elements results in a molecule with unique reactivity patterns that can be exploited in diverse chemical transformations.

Looking ahead, Ethyl 2-(aminomethyl)-5-(difluoromethyL) -6-methyLpyridine-3-acetate holds significant potential for further exploration in advanced materials science. Its ability to form coordination complexes with transition metals has been highlighted in recent studies, suggesting applications in catalysis and sensor development. Furthermore, its electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

In conclusion,Ethyl 2-(aminomethyL) -5 -(difl uromethyL) -6 -methyLpyridine -3 -acetate (CAS No: 1361734-18-0) is a multifaceted compound with wide-ranging applications across various industries. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, agrochemicals, and materials science. As ongoing research continues to uncover new insights into its properties and potential uses,Ethyl 2 -(amin omethy L ) -5 -(difiurometh yl ) -6 -m eth yl pyri dine -3 -acet ate is poised to play an increasingly important role in advancing modern chemistry.